Cas no 88986-01-0 (Phenanthrene, 9-[2-(bromomethyl)phenyl]-)

• Product Name: Phenanthrene, 9-[2-(bromomethyl)phenyl]-
• CAS No: 88986-01-0
• MF: C₂₁H₁₅Br
• MW: 347.247804880142
• CID: 617163
• PubChem ID: 22676519
• Update Time: 2025-04-19

Phenanthrene, 9-[2-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 9-[2-(bromomethyl)phenyl]-
• 9-[2-(bromomethyl)phenyl]phenanthrene
• SCHEMBL3150700
• 88986-01-0
• DTXSID30627527

• Inchi： 1S/C21H15Br/c22-14-16-8-2-4-10-18(16)21-13-15-7-1-3-9-17(15)19-11-5-6-12-20(19)21/h1-13H,14H2
• InChI Key： FAPWLJJCFHVFSJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1=CC2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 346.03571g/mol
• Monoisotopic Mass: 346.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų